Cas no 1805434-85-8 (2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-methanol)

• Product Name: 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-methanol
• CAS No: 1805434-85-8
• MF: C₈H₈F₂N₂O₄
• MW: 234.156929016113
• CID: 4897064
• Update Time: 2025-05-23

2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-methanol

• Inchi： 1S/C8H8F2N2O4/c1-16-7-4(3-13)5(12(14)15)2-11-6(7)8(9)10/h2,8,13H,3H2,1H3
• InChI Key： DOUQCKKYNAQZAW-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CO)C(=CN=1)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.4
• Topological Polar Surface Area: 88.2

Additional information on 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-methanol

2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-methanol: A Comprehensive Overview

The compound 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-methanol, identified by the CAS number 1805434-85-8, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique chemical structure and potential uses in fields such as pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational chemistry have further enhanced our understanding of its properties and applications.

The molecular structure of 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-methanol is characterized by a pyridine ring with multiple substituents, including a difluoromethyl group, a methoxy group, a nitro group, and a hydroxymethyl group. These functional groups contribute to the compound's reactivity, stability, and biological activity. The presence of the nitro group, in particular, imparts strong electron-withdrawing effects, which can influence the molecule's electronic properties and reactivity in various chemical reactions.

Recent studies have explored the synthesis of this compound through innovative routes, leveraging modern catalytic systems and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the pyridine ring with high precision. These methods not only improve yield but also reduce environmental impact, aligning with current trends toward sustainable chemical synthesis.

In terms of applications, 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-methanol has shown promise in the development of new drug candidates. Its unique combination of functional groups makes it an attractive scaffold for medicinal chemists designing bioactive molecules. For example, studies have demonstrated its potential as an inhibitor of certain enzyme targets associated with neurodegenerative diseases. The methoxy group enhances solubility and bioavailability, while the nitro group contributes to binding affinity.

Beyond pharmacology, this compound has also been investigated for its role in agrochemicals. Its ability to interact with plant metabolic pathways suggests potential use as a growth regulator or pest control agent. Recent field trials have highlighted its efficacy in promoting crop resilience under stress conditions, although further research is needed to optimize its application methods.

The environmental impact of 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-methanol has also been a focus of recent studies. Researchers have examined its biodegradation pathways under various conditions, revealing that it undergoes rapid hydrolysis in aqueous environments. This finding is crucial for assessing its safety profile and ensuring that its use does not pose risks to ecosystems.

In conclusion, 2-(Difluoromethyl)-3-methoxy-5-nitropyridine-4-methanol, with CAS number 1805434-85-8, represents a versatile molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical science.